![molecular formula C20H23ClN2OS B4622949 N'-(2-benzoyl-4-chlorophenyl)-N-butyl-N-ethylthiourea](/img/structure/B4622949.png)
N'-(2-benzoyl-4-chlorophenyl)-N-butyl-N-ethylthiourea
Overview
Description
N'-(2-benzoyl-4-chlorophenyl)-N-butyl-N-ethylthiourea, commonly known as KB-3022, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. It belongs to the class of thiourea derivatives, which have shown promising results in the treatment of cancer, inflammation, and other disorders.
Mechanism of Action
The exact mechanism of action of KB-3022 is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in cell proliferation, apoptosis, and inflammation. It has been shown to inhibit the activity of various enzymes such as COX-2, MMP-9, and HDAC, which are involved in these processes.
Biochemical and Physiological Effects
KB-3022 has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits angiogenesis by suppressing the expression of VEGF and other angiogenic factors. In inflammation, it reduces the production of pro-inflammatory cytokines and inhibits the infiltration of inflammatory cells into the affected tissues.
Advantages and Limitations for Lab Experiments
KB-3022 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has shown promising results in various in vitro and in vivo studies, indicating its potential therapeutic applications in various diseases. However, there are some limitations to its use in lab experiments. It is a relatively new compound, and its long-term effects and safety profile are not fully understood. Further studies are needed to determine its optimal dosage, administration route, and toxicity profile.
Future Directions
There are several future directions for research on KB-3022. One area of interest is its potential therapeutic applications in cancer. Further studies are needed to determine its efficacy in various cancer types and its optimal dosage and administration route. Another area of interest is its potential anti-inflammatory effects. Further studies are needed to determine its efficacy in various inflammatory diseases and its mechanism of action. Additionally, studies on its toxicity profile and long-term effects are needed to determine its safety for clinical use.
Scientific Research Applications
KB-3022 has been extensively studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of cancer, inflammation, and other disorders. In cancer, KB-3022 has been found to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. It exerts its anti-cancer effects by inducing apoptosis, inhibiting angiogenesis, and suppressing the expression of oncogenes.
In inflammation, KB-3022 has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. It also reduces the infiltration of inflammatory cells into the affected tissues and inhibits the activation of NF-κB, a key transcription factor involved in the inflammatory response.
properties
IUPAC Name |
3-(2-benzoyl-4-chlorophenyl)-1-butyl-1-ethylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2OS/c1-3-5-13-23(4-2)20(25)22-18-12-11-16(21)14-17(18)19(24)15-9-7-6-8-10-15/h6-12,14H,3-5,13H2,1-2H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBIZRFLVPHWLNM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)C(=S)NC1=C(C=C(C=C1)Cl)C(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-3-[4-chloro-2-(phenylcarbonyl)phenyl]-1-ethylthiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.